Cas no 307526-71-2 ((Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine)

• Product name: (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine
• CAS No: 307526-71-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5446432

(Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• (NZ)-N-[1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidene]hydroxylamine
• (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine

• Inchi： 1S/C12H13NO3/c1-7-4-9(15-3)5-10-11(8(2)13-14)6-16-12(7)10/h4-6,14H,1-3H3
• InChI Key： PCQLROAYZFXRQJ-UHFFFAOYSA-N
• SMILES： C(=NO)(C1C2=CC(OC)=CC(C)=C2OC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine

Comprehensive Guide to (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine (CAS 307526-71-2)

The compound (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine (CAS 307526-71-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzofuran derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its methoxy and methyl substitutions on the benzofuran core, which can influence binding affinity and metabolic stability.

One of the most frequently asked questions about (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine is its role in medicinal chemistry. The compound's ethylidenehydroxylamine moiety is a key functional group that can participate in various chemical reactions, such as condensation and cyclization, to form more complex structures. This property makes it a versatile building block for designing small-molecule inhibitors and enzyme modulators, which are critical in developing treatments for diseases like cancer and inflammation.

In recent years, the demand for benzofuran-based compounds like (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine has surged due to their potential in neuroprotective therapies. Studies suggest that derivatives of this compound may interact with neural receptors, offering avenues for treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease. This aligns with the growing interest in natural product-inspired drug design, as benzofurans are often found in plant-derived metabolites with therapeutic properties.

From a synthetic chemistry perspective, the preparation of (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine involves multi-step organic reactions, including Pd-catalyzed cross-coupling and oxime formation. Researchers often inquire about optimizing these processes to improve yield and purity, which are crucial for scaling up production. The compound's stereochemistry (Z-configuration) also plays a vital role in its biological activity, emphasizing the need for precise synthetic control.

The market for high-purity research chemicals like (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine is expanding, driven by academic and industrial R&D. Suppliers highlight its use in high-throughput screening and structure-activity relationship (SAR) studies, where even minor structural modifications can lead to significant changes in pharmacological profiles. This compound's CAS 307526-71-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Environmental and safety considerations are another hot topic surrounding (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine. While it is not classified as hazardous, proper handling protocols are recommended due to its potential reactivity. Researchers often search for MSDS (Material Safety Data Sheet) information and storage conditions to ensure lab safety, reflecting the broader trend of responsible chemical management in scientific communities.

In summary, (Z)-N-1-(5-methoxy-7-methyl-1-benzofuran-3-yl)ethylidenehydroxylamine (CAS 307526-71-2) represents a compelling case study in modern drug discovery chemistry. Its structural complexity, synthetic versatility, and potential therapeutic applications make it a subject of ongoing research. As interest in targeted molecular therapies grows, this compound is poised to remain a key player in the development of next-generation pharmaceuticals.